2-(4'-Methoxyphenyl)butyryl chloride

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)butanoyl chloride
• InChI: InChI=1S/C11H13ClO2/c1-3-10(11(12)13)8-4-6-9(14-2)7-5-8/h4-7,10H,3H2,1-2H3
• InChI Key: KHISTQGZFGBRMT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)OC)C(=O)Cl

Description

2-(4'-Methoxyphenyl)butyryl chloride is an aromatic acyl chloride derivative characterized by a butyryl chloride backbone substituted with a methoxyphenyl group at the second carbon. This compound is structurally significant due to its combination of a reactive acyl chloride group and an electron-donating methoxy (-OCH₃) substituent on the aromatic ring. Such features influence its reactivity, solubility, and applications in organic synthesis, particularly in pharmaceuticals and agrochemicals.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following structurally related acyl chlorides provide insights into the distinct properties of 2-(4'-Methoxyphenyl)butyryl chloride:

2-(4-Chlorophenyl)-3-methylbutyryl Chloride

• Molecular Formula : C₁₁H₁₂Cl₂O
• Molar Mass : 231.12 g/mol
• Substituents : 4-chlorophenyl group at C2, methyl branch at C3.
• Physical Properties : Density 1.171 g/mL, boiling point 124–130°C (3 Torr).
• Applications : Primarily used as a pesticide intermediate. The chlorine substituent enhances electrophilicity, making it reactive in nucleophilic substitution reactions.

4-Chlorobutyryl Chloride

• Molecular Formula : C₄H₆Cl₂O
• Molar Mass : 157.0 g/mol
• Substituents : Chlorine at C4 of the butyryl chain.
• Applications : Intermediate in organic synthesis, used in polymerization catalysts and agrochemicals.
• Comparison : The linear structure and terminal chlorine substituent contrast with the aromatic substitution in 2-(4'-Methoxyphenyl)butyryl chloride, leading to divergent reactivity (e.g., 4-Chlorobutyryl chloride undergoes nucleophilic attack at the carbonyl, while the methoxyphenyl derivative may participate in electrophilic aromatic substitution) .

Butyryl Chloride (Unsubstituted)

• Molecular Formula : C₄H₇ClO
• Molar Mass : 106.55 g/mol
• Physical Properties : Boiling point ~102°C (lit.).
• Applications : Key reagent in synthesizing ibuprofen and naproxen.
• Comparison : The absence of substituents in butyryl chloride results in higher volatility and simpler reactivity compared to the methoxyphenyl derivative, which offers enhanced steric hindrance and tailored electronic effects for specialized syntheses .

2,2-Dimethylbutyryl Chloride

• Molecular Formula : C₆H₁₁ClO
• Molar Mass : 134.6 g/mol
• Physical Properties : Density 0.969 g/mL, boiling point 127–129°C.
• Applications : Used in specialty polymers and pharmaceuticals.
• Comparison : The branched structure of this compound reduces steric accessibility to the carbonyl group, whereas the methoxyphenyl group in 2-(4'-Methoxyphenyl)butyryl chloride may stabilize intermediates via resonance effects .

Data Table: Comparative Analysis of Acyl Chlorides

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents	Boiling Point (°C)	Density (g/mL)	Applications
2-(4'-Methoxyphenyl)butyryl chloride*	C₁₁H₁₃ClO₂	~216.67	4-methoxyphenyl at C2	N/A	~1.12 (est.)	Pharmaceuticals, agrochemicals
2-(4-Chlorophenyl)-3-methylbutyryl chloride	C₁₁H₁₂Cl₂O	231.12	4-chlorophenyl at C2, methyl at C3	124–130 (3 Torr)	1.171	Pesticide intermediate
4-Chlorobutyryl chloride	C₄H₆Cl₂O	157.0	Chlorine at C4	N/A	N/A	Polymerization catalysts
Butyryl chloride	C₄H₇ClO	106.55	None	~102	1.017	API synthesis (e.g., ibuprofen)
2,2-Dimethylbutyryl chloride	C₆H₁₁ClO	134.6	Branched methyl groups at C2, C3	127–129	0.969	Specialty polymers

*Estimated properties based on structural analogs.

Research Findings and Key Insights

Electronic Effects :

• The methoxy group in 2-(4'-Methoxyphenyl)butyryl chloride donates electron density via resonance, reducing the electrophilicity of the carbonyl carbon compared to chlorine-substituted analogs. This may necessitate harsher reaction conditions for acylation but improves stability in storage .
• In contrast, 4-Chlorobutyryl chloride’s electron-withdrawing chlorine increases reactivity, enabling faster nucleophilic substitutions .

Steric and Solubility Considerations :

• Branched derivatives like 2,2-Dimethylbutyryl chloride exhibit reduced reactivity due to steric hindrance, whereas the planar aromatic ring in 2-(4'-Methoxyphenyl)butyryl chloride allows for π-π interactions in drug-target binding .
• The methoxy group enhances lipophilicity, making the compound more suitable for crossing biological membranes in pharmaceutical applications .

Market and Substitution Pressures :

• Butyryl chloride faces competition from acetyl chloride and enzymatic synthesis methods. However, specialized derivatives like 2-(4'-Methoxyphenyl)butyryl chloride retain niche roles due to their unique structural motifs, which are irreplaceable in certain drug syntheses .